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Compound of Interest

Compound Name: Ethyl 2-acetylheptanoate

Cat. No.: B1293883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-acetylheptanoate,
including its chemical identity, nomenclature, and key identifiers. The information is presented
to support research, development, and application activities involving this compound.

Chemical Identification and Nomenclature

Ethyl 2-acetylheptanoate is an organic compound classified as an ester.[1] It is specifically
the ethyl ester of 2-acetylheptanoic acid.[1] The compound is structurally characterized by a
heptanoate backbone with an acetyl group at the second carbon position and an ethyl ester

group.
IUPAC Name:

The recognized IUPAC name for this compound is ethyl 2-acetylheptanoate.[1][2]
Synonyms and Alternative Names:

The compound is also known by several synonyms, which are frequently encountered in
literature and commercial listings. A comprehensive list of these synonyms is provided in the
table below for easy reference.
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Synonym Source
2-acetyl heptanoic acid ethyl ester [3]
2-acetylheptanoic acid ethyl ester [3]
ethyl 2-amylacetoacetate [31141[5]
ethyl 2-pentylacetoacetate [21[3114]
heptanoic acid, 2-acetyl-, ethyl ester [2][3][4][6]
2-Acetyl-heptanoic Acid Ethyl Ester [2]
2-Amylacetoacetic Acid Ethyl Ester [2][4]
2-N-Amylacetoacetic acid ethyl ester [41[5]
2-Acetylenanthic acid ethyl ester [4]
Amylacetoaceticacidethylester [5]

Key ldentifiers:

For unambiguous identification, the following identifiers are crucial:

Identifier Value Source
CAS Number 24317-94-0 [1][6]
Molecular Formula C11H2003 [1][6]
Molecular Weight 200.27 g/mol [1][2]

InChl=1S/C11H2003/c1-4-6-7-
InChl 8-10(9(3)12)11(13)14-5- [1]
2/h10H,4-8H2,1-3H3

XIGZBCUFFUBWDM-
InChl Key [1]
UHFFFAOYSA-N
SMILES CCCCCC(C(=0)C)C(=0)0CC  [1]
EINECS 246-157-0 [2][4]
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Logical Relationship of Nomenclature

The following diagram illustrates the relationship between the common name, the systematic
IUPAC name, and various synonyms for Ethyl 2-acetylheptanoate.

Synonyms

ethyl 2-amylacetoacetate
Common Name is systematically named IUPAC Name is also known as
ethyl 2-pentylacetoacetate
Ethyl 2-acetylheptanoate ethyl 2-acetylheptanoate —
heptanoic acid, 2-acetyl-, ethyl ester

Click to download full resolution via product page

Caption: Relationship between the common name, IUPAC name, and synonyms of Ethyl 2-
acetylheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2-
acetylheptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293883#ethyl-2-acetylheptanoate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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